Cas no 1190105-62-4 ((2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate)

• Product Name: (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate
• CAS No: 1190105-62-4
• MF: C₃₁H₅₀N₂O₄
• MW: 514.739709377289
• CID: 2086516
• Update Time: 2025-10-29

(2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate Chemical and Physical Properties

Names and Identifiers

• (2β,3α,5α,16β,17β)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate
• GFNZHXVARJKQRN-OBIZLECESA-N
• Androstane-3,17-diol, 2,16-di-1-pyrrolidinyl-, 3,17-diacetate, (2β,3α,5α,16β,17β)-
• (2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-10,13-Dimethyl-2,16-di(pyrrolidin-1-yl)hexadecahydro-1H-cyclopenta[a]phenanthrene-3,17-diyl diacetate
• (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate

• Inchi： 1S/C31H50N2O4/c1-20(34)36-28-17-22-9-10-23-24(31(22,4)19-27(28)33-15-7-8-16-33)11-12-30(3)25(23)18-26(29(30)37-21(2)35)32-13-5-6-14-32/h22-29H,5-19H2,1-4H3/t22-,23+,24-,25-,26-,27-,28-,29-,30-,31-/m0/s1
• InChI Key： GFNZHXVARJKQRN-OBIZLECESA-N
• SMILES： C[C@]12CC[C@]3([H])[C@]4(C[C@H](N5CCCC5)[C@@H](OC(=O)C)C[C@]4([H])CC[C@@]3([H])[C@]1([H])C[C@H](N1CCCC1)[C@@H]2OC(=O)C)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 566.8±50.0 °C at 760 mmHg
• Flash Point: 296.6±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate

Comprehensive Guide to (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate (CAS No. 1190105-62-4)

The compound (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate (CAS No. 1190105-62-4) is a steroidal derivative with significant interest in pharmaceutical and biochemical research. This article delves into its chemical properties, applications, and the latest market trends, addressing common queries from researchers and industry professionals.

Chemically, (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate belongs to the androstane family, characterized by its unique pyrrolidine substitutions at the 2 and 16 positions. The presence of diacetate groups at the 3 and 17 positions enhances its stability and bioavailability, making it a candidate for various therapeutic applications.

Recent studies highlight the potential of 1190105-62-4 in modulating hormonal pathways, particularly in metabolic and endocrine research. Its structural similarity to endogenous steroids allows it to interact with specific receptors, offering insights into novel drug development. Researchers are exploring its efficacy in conditions related to hormone imbalances, though further clinical validation is required.

The synthesis of (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate involves multi-step organic reactions, including acetylation and pyrrolidine incorporation. Advanced techniques like HPLC and NMR are employed to ensure purity and structural integrity, addressing the growing demand for high-quality reference standards in laboratories.

From a market perspective, the demand for 1190105-62-4 is driven by its niche applications in academic and industrial research. Suppliers emphasize its role in developing targeted therapies, aligning with the trend towards personalized medicine. Regulatory compliance and ethical sourcing are critical considerations for manufacturers, ensuring adherence to global standards.

Frequently asked questions about (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol 3,17-Diacetate include its solubility profile, storage conditions, and compatibility with other reagents. Researchers often seek data on its pharmacokinetics and toxicity, underscoring the need for comprehensive safety assessments.

In conclusion, CAS No. 1190105-62-4 represents a promising steroidal compound with diverse research applications. Its unique structure and functional groups make it a valuable tool for advancing scientific knowledge in endocrinology and drug discovery. As interest grows, continuous innovation in synthesis and characterization will further solidify its role in modern chemistry.